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Compound of Interest

Compound Name: 4-Ethoxy-2-nitrophenyl isocyanate

Cat. No.: B010782 Get Quote

Synthesis of 4-Ethoxy-2-nitrophenyl isocyanate
The most common and efficient method for synthesizing 4-Ethoxy-2-nitrophenyl isocyanate
is through the reaction of its corresponding aniline precursor, 4-Ethoxy-2-nitroaniline, with a

phosgene equivalent. Due to the high toxicity and handling difficulties of phosgene gas, solid

and safer alternatives such as triphosgene (bis(trichloromethyl) carbonate) are widely used in

laboratory and industrial settings.[1] The reaction proceeds by converting the primary amine

into the isocyanate functional group.

Physicochemical Data
The properties of the key starting material and the final product are summarized below.

Compound
Name

Formula
Molecular
Weight ( g/mol
)

Appearance CAS Number

4-Ethoxy-2-

nitroaniline
C₈H₁₀N₂O₃ 182.18

Red to rust-

brown crystalline

powder

616-86-4

4-Ethoxy-2-

nitrophenyl

isocyanate

C₉H₈N₂O₄ 208.17
(Not specified,

likely a solid)
108128-49-0
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Synthesis Workflow Diagram
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Reactants

Process

Product

4-Ethoxy-2-nitrophenyl
isocyanate

Nucleophilic Addition

Primary or Secondary Amine
(R-NHR')

N-(4-ethoxy-2-nitrophenyl)-N'-(R,R')-urea

Forms

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

Receptor Tyrosine Kinase
(e.g., EGFR)

RAS

Activates

RAF
(e.g., B-RAF)

Activates

MEK1/2

Phosphorylates &
Activates

ERK1/2

Phosphorylates &
Activates

Transcription Factors
(c-Fos, c-Myc, Elk-1)

Activates

Cellular Responses
(Proliferation, Survival, Differentiation)

Leads to

Urea-Based Inhibitor
(e.g., Sorafenib analog)

Inhibits

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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